4-Amino-3-bromo-5-nitrobenzotrifluoride

• IUPAC Name: 2-bromo-6-nitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C7H4BrF3N2O2/c8-4-1-3(7(9,10)11)2-5(6(4)12)13(14)15/h1-2H,12H2
• InChI Key: ZUZMWPRSGJTLHW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])N)Br)C(F)(F)F
• Molecular Formula: C7H4BrF3N2O2
• DSSTOX Substance ID: DTXSID60150313
• Molecular Weight: 285.02 g/mol
• CAS RN: 113170-71-1

Description

Synthesis Analysis

The synthesis of compounds related to 4-Amino-3-bromo-5-nitrobenzotrifluoride, such as 3-Bromo-2-nitrobenzo[b]thiophene reacting with amines, has demonstrated aromatic nucleophilic substitution with rearrangement, revealing potential pathways for synthesizing related compounds (Guerrera, Salerno, Lamartina, & Spinelli, 1995).

Molecular Structure Analysis

Investigations into molecular structures, such as the hydrogen-bonded sheets in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, have contributed to understanding the structural characteristics of similar compounds, highlighting the importance of N-H...N, N-H...O, and C-H...O hydrogen bonds in defining molecular architecture (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Chemical Reactions and Properties

The reactivity and chemical properties of compounds structurally related to 4-Amino-3-bromo-5-nitrobenzotrifluoride have been explored, such as the synthesis of fused, tricyclic pyridine-based energetic materials, demonstrating the compound's potential for high-energy applications and its reactivity towards nucleophilic aromatic substitution (Ma, Pan, Jiang, Liu, & Yao, 2018).

Physical Properties Analysis

The physical properties, including crystallization behaviors and hydrogen-bonding patterns, of similar compounds, have been analyzed to provide insights into the solid-state characteristics and potential material applications of 4-Amino-3-bromo-5-nitrobenzotrifluoride and its derivatives (Quah, Jebas, & Fun, 2008).

Chemical Properties Analysis

The chemical properties, including reactivity towards various chemical transformations and the potential for forming novel compounds through nucleophilic substitution, have been a focus of research. Studies on related compounds, such as the synthesis and properties of fluorinated poly(ether ketone imide)s, showcase the diverse chemical functionality and applicability of compounds within this chemical class (Wang, Li, & Jiang, 2009).

Scientific Research Applications

• Nucleophilic Substitution and Rearrangement Reactions : Studies have demonstrated aromatic nucleophilic substitution with rearrangement reactions involving compounds similar to 4-Amino-3-bromo-5-nitrobenzotrifluoride. These reactions lead to unexpected isomers and could have potential applications in the synthesis of 4-amino-3-nitrobenzo[b]thiophenes, indicating a route for novel compound synthesis (Guerrera et al., 1995).

• Fluorimetric Methods for Amino Acids : A study on 2-4-(2-bromo-4-nitrophenylazo)phenylaminopropanenitrile], which shares some structural similarities, highlights the characteristic features of azobenzene derivatives and suggests potential applications in fluorimetric methods for determining secondary amino acids (Imai & Watanabe, 1981).

• Environmental Contaminants Detection : Analytical methods have been developed to detect benzotrifluoride and its derivatives, including 4-Amino-3-bromo-5-nitrobenzotrifluoride, in groundwater. This is crucial for identifying environmental contaminants and ensuring water safety (Lava et al., 2013).

• Catalysis and Photocatalysis : Metal phthalocyanines synthesized with certain residues, related to the structural framework of 4-Amino-3-bromo-5-nitrobenzotrifluoride, exhibit mesomorphic properties. These compounds offer potential applications in catalysis and photocatalysis, which are important for chemical manufacturing and environmental applications (Balakirev et al., 2004).

• Pharmaceutical Quality Control : The compound has been used in methods for estimating genotoxic impurities in pharmaceuticals like Cinacalcet hydrochloride. This is vital for ensuring drug safety and efficacy (Rupakula & Gundlapalli, 2021).

Mechanism of Action

The mechanism of action of “4-Amino-3-bromo-5-nitrobenzotrifluoride” would depend on its specific use. For instance, if used as a catalyst in a chemical reaction, it would likely facilitate the formation of new bonds.

Safety and Hazards

While specific safety and hazard information for “4-Amino-3-bromo-5-nitrobenzotrifluoride” is not available, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment.